4-[(5Z)-5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

• Molecular Formula: C14H13NO4S2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 4-[(5Z)-5-[(4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C14H13NO4S2/c16-10-5-3-9(4-6-10)8-11-13(19)15(14(20)21-11)7-1-2-12(17)18/h3-6,8,16H,1-2,7H2,(H,17,18)/b11-8-
• InChI Key: AYYVOLPEHTXSEV-FLIBITNWSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)O)O
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)CCCC(=O)O)O

Description

The compound 4-[(5Z)-5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid (hereafter referred to as Compound A) is a rhodanine derivative characterized by a 4-oxo-2-thioxo-1,3-thiazolidine core. The Z-configuration at the 5-position benzylidene substituent is critical for bioactivity, as stereochemistry often influences molecular interactions .

Compound A shares structural motifs with kinase inhibitors (e.g., ASK1 inhibitors) and G protein-coupled receptor (GPR35) modulators.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(5Z)-5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid typically involves the condensation of 4-hydroxybenzaldehyde with thiazolidine-2,4-dione in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The resulting product is then purified through recrystallization or chromatography techniques .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and employing large-scale purification techniques such as distillation or industrial chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxybenzylidene group, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the carbonyl groups in the thiazolidine ring and the butanoic acid moiety, potentially yielding alcohol derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the thiazolidine ring, where the sulfur atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines, thiols, and halides can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted thiazolidine derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Mechanism of Action

The mechanism of action of 4-[(5Z)-5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and inhibit their activity, potentially through the formation of covalent bonds or non-covalent interactions. The hydroxybenzylidene group may also interact with cellular receptors, modulating signaling pathways and exerting biological effects .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural variations among rhodanine derivatives include substituents on the benzylidene ring, the length of the carboxylic acid chain, and additional functional groups. These modifications influence solubility, melting points, and biological activity.

Table 1: Physicochemical Comparison of Selected Rhodanine Derivatives

Compound Name / ID	Molecular Formula	Substituents (R-group)	Melting Point (°C)	Purity (HPLC)	Key Spectral Data (IR, UV)	Reference
Compound A	C₁₄H₁₃NO₄S₂	4-hydroxybenzylidene, butanoic acid	N/A	N/A	IR: 1704 cm⁻¹ (C=O of COOH)
4-[(5Z)-5-(4-methoxybenzylidene)-...]	C₁₅H₁₅NO₄S₂	4-methoxybenzylidene, butanoic acid	N/A	N/A	IR: 1703 cm⁻¹ (C=O)
Compound 7	C₁₅H₁₆N₂O₃S₂	5-butylpyrazine, acetic acid	213–215	99.03%	UV: λmax 388 nm; IR: 3398 cm⁻¹ (C-OH)
ML-145	C₂₃H₂₀N₂O₄S₂	2-methyl-3-phenylpropenylidene	N/A	N/A	N/A
ASK1 Inhibitor	C₁₈H₁₃BrN₂O₃S₂	5-(4-bromophenyl)-2-furyl	N/A	N/A	IC₅₀: 0.2 μM (ASK1)

Functional Outcomes of Structural Variations

• Kinase Inhibition : Bromophenyl-furyl derivatives () outperform Compound A in ASK1 inhibition, suggesting bulky substituents improve target engagement.
• Antimicrobial Activity : Pyrazine-containing analogs () demonstrate antibacterial efficacy, linked to their planar aromatic systems and hydrogen-bonding capacity .
• GPR35 Agonism : Fluorobenzylidene derivatives () show biased signaling (β-arrestin vs. G protein pathways), emphasizing the role of substituents in functional selectivity .